Cas no 124107-38-6 (3β-Hydroxy-5α-pregnan-20-one Sulfate Pyridine Salt)

• Product Name: 3β-Hydroxy-5α-pregnan-20-one Sulfate Pyridine Salt
• CAS No: 124107-38-6
• MF: C₂₆H₃₉NO₅S
• MW: 477.656566858292
• CID: 2084800
• PubChem ID: 72277
• Update Time: 2025-09-26

3β-Hydroxy-5α-pregnan-20-one Sulfate Pyridine Salt Chemical and Physical Properties

Names and Identifiers

• 3β-Hydroxy-5α-pregnan-20-one Sulfate Pyridine Salt
• MRONXFCVCNETJP-AWZBIKFLSA-N
• BCBcMAP01_000207
• Sunphenon EGC
• Epigallocatechin, primary pharmaceutical reference standard
• 970-74-1
• 124107-38-6
• GLXC-13576
• 1-epi-3',4',5,5',7-Pentahydroxy-3-Flavan
• KBio2_006422
• epigallocatechin-(-)
• CHEBI:42255
• (-)-epigallocatechol;3,3?,4?,5,5?,7-flavanhexol;5,7-triol,3,4-dihydro-2-(3,4,5-trihydroxyphenyl)-2h-1-benzopyran-(2r-cis
• epi-Gallocatechin
• SCHEMBL19553
• 7Z197MG6QL
• (-)-cis-3,3',4',5,5',7-Hexahydroxyflavane
• Q-200003
• Epigallocatechol
• NCGC00179131-01
• KBio1_001309
• Spectrum2_000703
• MFCD00075939
• EGC, (-)-EPIGALLOCATECHIN
• 2H-1-Benzopyran-3,7-triol, 3,4-dihydro-2-(3,4,5-trihydroxyphenyl)-, (2R-cis)-
• AKOS015965244
• (-)-EPIGALLOCATECHIN(EGC) (CONSTITUENT OF POWDERED DECAFFEINATED GREEN TEA EXTRACT)
• Epigallocatechin 1000 microg/mL in Acetonitrile
• DivK1c_006365
• CS-3762
• cis-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-1(2H)-benzopyran-3,5,7-triol
• Q3044728
• (-)-Epigallocatechin, >=95% (HPLC), from green tea
• Spectrum3_000248
• 2,3-cis-epigallocatechin
• (-)-epi-Gallocatechin
• SDCCGMLS-0066479.P001
• (2R,3R)-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
• EGC
• E1084
• 2H-1-Benzopyran-3,5,7-triol, 3,4-dihydro-2-(3,4,5-trihydroxyphenyl)-, (2R-cis)-
• KBio2_001286
• SMP1_000114
• (-)-Epigallocatechin, analytical standard
• (-)-EGC
• (-)-cis-2-(3,4,5-Trihydroxyphenyl)-3,4-dihydro-1(2H)-benzopyran-3,5,7-triol
• (-)-Epigallocatechin/EGC
• SPBio_000885
• (-)-Epigallocatechin from green tea
• BDBM50187665
• Spectrum5_000889
• (2R,3R)-2-(3,4,5-trihydroxyphenyl)chroman-3,5,7-triol
• DTXCID501030643
• Epigallocatechin
• BSPBio_001636
• Q51617505
• (-)-Epigallocatechin(EGC)
• CCG-38353
• (3,3',4',5,5',7-Hexahydroxyflavan)
• SR-05000002564-1
• UNII-7Z197MG6QL
• (2R,3R)-2-(3,4,5-trihydroxyphenyl)chromane-3,5,7-triol
• GTPL12461
• NCI60_026204
• NCGC00179131-02
• CHEMBL47386
• (-)-cis-3,3',4',5,5',7-Hexahydroxyflavan
• epigallocatechin (egc)
• (-) epigallocatechin
• HY-N0225
• (-)-3,5,7,3',4',5'-Hexahydroxylflavan
• C24E9F59-8F06-44E2-B2DE-FF132A8774F3
• KBioSS_001286
• Spectrum_000806
• rel-(2R,3R)-2-(3,4,5-Trihydroxyphenyl)chromane-3,5,7-triol
• Antiscurvy factor C2
• KBio3_001136
• Epigallocatechin;EGC;L-Epigallocatechin
• AC-394
• Spectrum4_000950
• DB03823
• KBioGR_001540
• KBio2_003854
• s3922
• NSC674039
• 1ST40119
• (-)-Epigallocatechol
• Antiscurvy factor C(sub 2)
• (-)cis-2-(3,4,5-Trihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
• 188819-07-0
• l-Epigallocatechol
• (-)-Epigallocatechin
• 3,3',4',5,5',7-Flavanhexol
• 2-(3,4,5-TRIHYDROXY-PHENYL)-CHROMAN-3,5,7-TRIOL
• NSC-674039
• Galloepicatechin
• 2H-1-BENZOPYRAN-3,5,7-TRIOL, 3,4-DIHYDRO-2-(3,4,5-TRIHYDROXYPHENYL)-, (2R,3R)-
• NS00014558
• SpecPlus_000269
• DS-5807
• SR-05000002564
• NSC 674039
• Factor C2 (antiscurvy)
• LMPK12020004
• (2R,3R)-3,4-Dihydro-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3,5,7-triol
• (-)-3,3',4',5,5',7-Flavanhexol
• DTXSID40891550
• L-Epigallocatechin
• (-)EPIGALLOCATECHIN
• 3beta-Hydroxy-5alpha-pregnan-20-one Sulfate Pyridine Salt
• SPECTRUM205113
• CCRIS 5441

• Inchi： 1S/C21H34O5S.C5H5N/c1-13(22)17-6-7-18-16-5-4-14-12-15(26-27(23,24)25)8-10-20(14,2)19(16)9-11-21(17,18)3;1-2-4-6-5-3-1/h14-19H,4-12H2,1-3H3,(H,23,24,25);1-5H/t14-,15-,16-,17+,18-,19-,20-,21+;/m0./s1
• InChI Key： MRONXFCVCNETJP-AWZBIKFLSA-N
• SMILES： S(=O)(=O)(O[H])O[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]([H])(C1([H])[H])C([H])([H])C([H])([H])[C@@]1([H])[C@]3([H])C([H])([H])C([H])([H])[C@]([H])(C(C([H])([H])[H])=O)[C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]12[H].N1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 306.07395278g/mol
• Monoisotopic Mass: 306.07395278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 131Ų

Experimental Properties

• Melting Point: 202-205°C
• Solubility: DMSO (Slightly), Methanol (Slightly)

3β-Hydroxy-5α-pregnan-20-one Sulfate Pyridine Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere